![molecular formula C15H13NO4S B6425409 N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]furan-2-carboxamide CAS No. 2034335-20-9](/img/structure/B6425409.png)
N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]furan-2-carboxamide
Description
N-[2-(Furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]furan-2-carboxamide, commonly referred to as FTC, is an organic compound that has been studied extensively in the scientific community due to its unique properties. FTC is a member of the furan family of compounds, which are characterized by their aromatic ring structures. FTC is a highly versatile compound, with applications in scientific research, drug synthesis, and other industrial processes.
Scientific Research Applications
Antibacterial Activity
Furan derivatives, such as the one , have been found to have significant antibacterial activity . They have been used in the creation of numerous innovative antibacterial agents . This is particularly important in the face of increasing microbial resistance, which has become a global issue .
Anticancer Activity
Furan-based Schiff base derivatives, including the compound , have shown substantial anticancer activities . In addition, furan-containing compounds have been employed as medicines in a number of distinct disease areas . For instance, a new series of chalcones has been developed that may be useful in the treatment of lung cancer .
Anti-inflammatory Activity
Furan derivatives have been found to have anti-inflammatory properties . This makes them potentially useful in the treatment of conditions characterized by inflammation .
Antifungal Activity
Furan-based Schiff base derivatives have demonstrated significant antifungal activities . This suggests potential applications in the treatment of fungal infections .
Antituberculosis Activity
Furan-based Schiff base derivatives have also shown substantial antituberculosis activities . This could potentially lead to the development of new treatments for tuberculosis .
Synthesis of Novel Compounds
The compound “N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]furan-2-carboxamide” can be used in the synthesis of novel compounds . These new compounds could potentially have a wide range of applications in various fields of scientific research .
properties
IUPAC Name |
N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO4S/c17-14(12-3-1-6-20-12)16-10-15(18,11-5-7-19-9-11)13-4-2-8-21-13/h1-9,18H,10H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWFGUXOSGMXGAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NCC(C2=COC=C2)(C3=CC=CS3)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]furan-2-carboxamide | |
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